1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-[3-(trifluoromethyl)phenyl]methanimine

• IUPAC Name: 1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-[3-(trifluoromethyl)phenyl]methanimine
• InChI: InChI=1S/C13H8ClF6N3/c1-23-11(14)9(10(22-23)13(18,19)20)6-21-8-4-2-3-7(5-8)12(15,16)17/h2-6H,1H3
• InChI Key: XBLMUZLJSVOHKB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NC2=CC=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C13H8ClF6N3
• Molecular Weight: 355.66 g/mol
• CAS No.: 648859-67-0

Description

1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-[3-(trifluoromethyl)phenyl]methanimine is a useful research compound. Its molecular formula is C13H8ClF6N3 and its molecular weight is 355.67. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Disorder

• Research has shown that isomorphous structures like 3-methyl-4-(4-methylphenyl)-1-phenyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-5-ylmethanone and their analogs obey the chlorine-methyl exchange rule, which can be relevant in understanding the chemical properties and reactivity of compounds like 1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-[3-(trifluoromethyl)phenyl]methanimine. These studies also emphasize the challenges in detecting isomorphism automatically due to extensive disorder in molecular structures (Swamy et al., 2013).

Herbicidal Activity

• A study on phenyl and benzoxazin-5-yl pyrazole derivatives, synthesized from similar chloro- and trifluoromethyl-substituted compounds, has shown significant herbicidal activity. These compounds, including variations with chloro, methyl, and trifluoromethyl groups, exhibit high bioactivity, particularly in weed inhibition (Zhou et al., 2010).

Molecular Linkage and Hydrogen-Bonded Chains

• Investigations into compounds like 3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-methoxyphenyl)propenone have demonstrated the formation of hydrogen-bonded chains. These findings can be extrapolated to study the molecular interactions and structural aspects of this compound (Trilleras et al., 2005).

Synthesis Methods and Industrial Applications

• Research into the synthesis of related compounds, like 2-chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, reveals efficient methods for producing key intermediates for herbicides. These methods, including oxidation and hydrolysis, are significant for understanding the industrial synthesis of similar compounds (Zhou Yu, 2002).

Bioactivity and Medical Applications

• The synthesis of dihydropyrazole derivatives from chloro-methyl-trifluoromethyl-substituted pyrazoles has been explored. These derivatives have potential applications in bioactivity and medicine, particularly in the development of new drugs and treatments (Trilleras et al., 2013).